Cas no 851715-70-3 (ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate)

• Product Name: ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate
• CAS No: 851715-70-3
• MF: C₂₁H₁₈F₂O₃
• MW: 356.362633228302
• CID: 6020020
• PubChem ID: 4390859
• Update Time: 2025-05-23

ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate
• 3-Cyclohexene-1-carboxylic acid, 4,6-bis(4-fluorophenyl)-2-oxo-, ethyl ester
• AKOS024588044
• SR-01000907362
• WAY-275305
• SR-01000907362-1
• ethyl 4,4''-difluoro-5'-oxo-2',3',4',5'-tetrahydro-[1,1':3',1''-terphenyl]-4'-carboxylate
• F0619-0038
• 851715-70-3

• Inchi： 1S/C21H18F2O3/c1-2-26-21(25)20-18(14-5-9-17(23)10-6-14)11-15(12-19(20)24)13-3-7-16(22)8-4-13/h3-10,12,18,20H,2,11H2,1H3
• InChI Key： NUWVCJVPVQOPRQ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(C2=CC=C(F)C=C2)CC(C2=CC=C(F)C=C2)=CC1=O

Computed Properties

• Exact Mass: 356.12240076g/mol
• Monoisotopic Mass: 356.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 442.8±45.0 °C(Predicted)
• pka: 10.01±0.60(Predicted)

Additional information on ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate

Ethyl 4,6-Bis(4-Fluorophenyl)-2-Oxocyclohex-3-ene-1-Carboxylate: A Comprehensive Overview

Ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate, with the CAS number 851715-70-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates a cyclohexene ring substituted with two fluorophenyl groups and a carboxylic acid derivative. The presence of the fluorine atoms introduces interesting electronic properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent studies have focused on optimizing these reaction conditions to improve yield and purity, leveraging advancements in catalytic systems and reaction kinetics. The compound's stability under various conditions has also been extensively studied, with findings indicating its suitability for use in high-throughput screening processes in drug discovery.

One of the most intriguing aspects of this compound is its potential application in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics and optoelectronic devices. The integration of fluorine atoms into the structure enhances the compound's electronic properties, making it an ideal candidate for applications in light-emitting diodes (LEDs) and photovoltaic cells.

Recent breakthroughs in computational chemistry have enabled detailed modeling of ethyl 4,6-bis(4-fluorophenyl)-2-oxocyclohex-3-enecarboxylic acid's electronic structure. These studies have revealed that the compound exhibits a high degree of conjugation within its molecular framework, contributing to its exceptional stability and reactivity. Such insights have paved the way for novel synthetic strategies that aim to further enhance its functional properties.

In addition to its chemical significance, ethyl 4,6-bis(4-fluorophenyl)-2-Oxocyclohex-enecarboxylic acid has found applications in biological systems. Preliminary studies suggest that it may serve as a lead compound in the development of new pharmaceutical agents targeting specific cellular pathways. Its ability to interact with biological molecules without causing significant toxicity makes it a promising candidate for further exploration in medicinal chemistry.

The environmental impact of ethyl 4,6-bis(4-fluorophenylethylene)carboxylic acid has also been a topic of recent research. Studies indicate that it undergoes efficient biodegradation under controlled conditions, reducing concerns about its long-term persistence in ecosystems. This finding aligns with growing efforts to develop sustainable chemical processes that minimize environmental footprint.

In conclusion, ethyl 4,6-bis(4-fluorophenylethylene)carboxylic acid stands as a testament to the ingenuity and progress in modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key compound for future research and development.